N-(2-fluoro-4-nitrophenyl)-6,7-dimethoxyquinazolin-4-amine

• Molecular Formula: C16H13FN4O4
• Molecular Weight: 344.30 g/mol
• IUPAC Name: N-(2-fluoro-4-nitrophenyl)-6,7-dimethoxyquinazolin-4-amine
• InChI: InChI=1S/C16H13FN4O4/c1-24-14-6-10-13(7-15(14)25-2)18-8-19-16(10)20-12-4-3-9(21(22)23)5-11(12)17/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: ZDYFOBVNOYORTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=C(C=C(C=C3)[N+](=O)[O-])F)OC

Description

N-(2-fluoro-4-nitrophenyl)-6,7-dimethoxyquinazolin-4-amine is a useful research compound. Its molecular formula is C16H13FN4O4 and its molecular weight is 344.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-6,7-dimethoxy-quinazoline (548 mg, 2.4 mmol), 2-fluoro-4-nitro-phenylamine (392 mg, 2.5 mmol), AcCN (10 ml), and conc'd HCl (0.050 ml) was heated to reflux for several hrs. After the reaction mixture was allowed to cool to room temperature, the resulting solids were filtered washed with AcCN and air-dried to give (6,7-dimethoxy-quinazolin-4-yl)-(2-fluoro-4-nitro-phenyl)-amine (673 mgs, 80%). 1H-NMR (400 MHz, DMSO): 12.18 (br s, 1H), 8.91 (s, 1H), 8.45 (s, 1H), 8.36 (dd, 1H), 8.24 (dd, 1H), 7.91 (dd, 1H), 7.44 (s, 1H), 4.04 (s, 3H), 4.02 (s, 3H). LC/MS Calcd for [M+H]+ 345.1. found 345.4.